2-((2-oxo-1-(pyridin-3-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[[2-oxo-1-(pyridin-3-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H17N5O2S2/c24-15(21-17-20-7-8-26-17)11-27-16-13-4-1-5-14(13)23(18(25)22-16)10-12-3-2-6-19-9-12/h2-3,6-9H,1,4-5,10-11H2,(H,20,21,24)
• InChI Key: WFBDDGPTNVAIEV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC(=O)NC3=NC=CS3)CC4=CN=CC=C4
• Molecular Formula: C18H17N5O2S2
• Molecular Weight: 399.5 g/mol

Description

2-((2-oxo-1-(pyridin-3-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H17N5O2S2 and its molecular weight is 399.49. The purity is usually 95%.
BenchChem offers high-quality 2-((2-oxo-1-(pyridin-3-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-oxo-1-(pyridin-3-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

• Synthesis and Antimicrobial Activity : The compound was utilized in synthesizing new heterocycles, which were evaluated as antimicrobial agents. Representative compounds from the synthesized products showed potential as antimicrobial agents (Bondock et al., 2008).

Insecticidal Assessment

• Synthesis and Insecticidal Assessment : Used as a precursor for synthesizing various heterocycles, some of these compounds were examined as insecticidal agents against Spodoptera littoralis, indicating potential applications in pest control (Fadda et al., 2017).

Antioxidant Activity

• Synthesis and Antioxidant Activity : The compound served as a key intermediate in the synthesis of heterocycles incorporating the pyrazolo[3,4-d]pyrimidin-4-one moiety. Some of these compounds showed antioxidant activity comparable to ascorbic acid, suggesting their potential in oxidative stress-related applications (El‐Mekabaty, 2015).

Antitumor Activity

• Novel Synthesis and Antitumor Evaluation : The compound was used to synthesize heterocyclic derivatives with various rings, showing significant antitumor activities. These compounds were screened for antiproliferative activity against several human cancer cell lines, demonstrating their potential in cancer research (Shams et al., 2010).

Synthesis of Other Derivatives

• Synthesis of New Pyridine and Pyrimidine Derivatives : The compound facilitated the synthesis of derivatives containing the benzothiazole moiety, which may have varied applications in medicinal chemistry and drug design (Mohamed et al., 2013).